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Compound of Interest

Compound Name: Diisopropyl sulfate

CAS No.: 2973-10-6

Cat. No.: B1214918

Get Quote

This guide provides immediate safety, handling, and disposal protocols for Diisopropyl
sulfate, tailored for research and drug development professionals. Adherence to these

procedures is critical due to the chemical's significant health risks.

Hazard Summary
Diisopropyl sulfate is a hazardous substance that is harmful if swallowed or in contact with

skin, causes severe skin burns and eye damage, and is a suspected carcinogen.[1][2][3] The

International Agency for Research on Cancer (IARC) classifies it as a Group 2B carcinogen,

meaning it is possibly carcinogenic to humans.[3]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[1][2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1][2]

Skin Corrosion/Irritation Sub-category 1C
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[1]

| Carcinogenicity | Category 2 | H351: Suspected of causing cancer.[1][2] |

Toxicity Data

Route Species Value

Oral LD50 Rat 1199 mg/kg[1]

| Dermal LD50 | Rabbit | 1551 mg/kg[1] |

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. All work must be

conducted in a designated area, preferably within a chemical fume hood.[4]
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

full-face shield.[2][5]

Protects against splashes that

can cause severe eye

damage.[1] A face shield offers

an additional layer of

protection for the entire face.

[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[5]

Prevents skin contact, which

can cause severe burns and

systemic toxicity.[1] Gloves

must be inspected before use

and disposed of after handling.

[2]

Body Protection
Chemical-resistant laboratory

coat, apron, or coveralls.[6][7]

Protects skin from splashes

and contamination. All street

clothes should be covered.

Footwear
Closed-toe, chemical-resistant

shoes or boots.
Prevents exposure from spills.

Respiratory Protection

Work must be conducted in a

chemical fume hood.[4] For

spills or emergencies where

vapor concentrations are

unknown, a self-contained

breathing apparatus (SCBA) is

necessary.[2][8]

Diisopropyl sulfate vapors are

hazardous if inhaled.[8]

Standard Operating Procedures for Safe Handling
Preparation and Handling:

Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS).[1]

Work Area Setup: Ensure work is performed in a well-ventilated area, such as a certified

chemical fume hood, to prevent the generation of vapors.[1][2]
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Don PPE: Wear all required PPE as specified in the table above before handling the

chemical.

Handling: Avoid all contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in the

handling area.[2]

Post-Handling: Wash hands and face thoroughly after handling.[1] Remove and properly

dispose of contaminated gloves and other disposable PPE.[2]

Storage:

Store in a tightly closed, original container.[1]

Keep in a locked, designated freezer at temperatures under -20°C.

Store under an inert gas atmosphere.[1]

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

First-Aid Measures

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing
is difficult, give oxygen. Seek immediate
medical attention.[1][2][8]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

immediate medical attention.[1][8]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for

at least 15 minutes. Seek immediate medical

attention.[1][8]
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[1][8] |

Spill Response Protocol

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors.[2][9]

Wear PPE: Don appropriate PPE, including respiratory protection (SCBA if necessary),

chemical-resistant gloves, and body protection.[2]

Contain: Confine the spill to a small area using a spill kit or inert absorbent material (e.g.,

vermiculite, dry sand). Do not let the product enter drains.[2]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed, and labeled container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according

to the disposal plan.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Final Steps
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Assess Spill Size
& Risk

Don Full PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container
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Label Waste Container
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Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for responding to a Diisopropyl sulfate spill.
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Disposal Plan
Diisopropyl sulfate and any materials contaminated with it must be treated as hazardous

waste.

Waste Collection:

Segregation: Do not mix Diisopropyl sulfate waste with other waste streams, especially

non-halogenated waste.[4]

Container: Collect all waste (liquid, solid, and contaminated PPE) in a designated,

compatible, and clearly labeled hazardous waste container.[10][11] The container must be

kept securely sealed when not in use.[4]

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name: "Diisopropyl sulfate".

Disposal Procedure:

All waste must be disposed of through a licensed and certified hazardous waste disposal

company.[1][2]

Follow all local, state, and national regulations for hazardous waste disposal.[1]

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

waste pickup.

Empty Container Disposal:

Thoroughly empty the container.

Triple rinse the container with a suitable solvent. Collect the rinsate as hazardous waste.

After rinsing, deface or remove the original label.[10]

Dispose of the rinsed container in accordance with institutional guidelines, which may allow

for disposal as regular glass waste or require collection by EH&S.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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